N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide

• IUPAC Name: N-[(Z)-3-(butylamino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]-4-iodobenzamide
• InChI: InChI=1S/C21H23IN2O3/c1-3-4-13-23-21(26)19(14-15-5-11-18(27-2)12-6-15)24-20(25)16-7-9-17(22)10-8-16/h5-12,14H,3-4,13H2,1-2H3,(H,23,26)(H,24,25)/b19-14-
• InChI Key: FHXOOJMXIXTTQN-RGEXLXHISA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=CC=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)I
• Isomeric SMILES: CCCCNC(=O)/C(=C/C1=CC=C(C=C1)OC)/NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C21H23IN2O3
• Molecular Weight: 478.3 g/mol

Description

N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide, also known as BIVM, is a chemical compound that has been widely studied for its potential use in scientific research. BIVM is a member of the benzamide family of compounds and has been shown to have a range of interesting properties that make it a valuable tool for researchers.

Mechanism of Action

The mechanism of action of N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide is not fully understood, but it is thought to act as a competitive inhibitor of the DAT. By binding to the DAT, N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide prevents the uptake of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft.
Biochemical and Physiological Effects:
N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide has been shown to have a range of biochemical and physiological effects in animal models. These effects include increased locomotor activity, increased dopamine release, and decreased dopamine reuptake. N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide is its high affinity for the DAT, which makes it a valuable tool for studying the transport of dopamine in the brain. However, N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide also has some limitations for use in lab experiments. For example, it has a relatively short half-life in vivo, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide. One area of interest is the development of new analogs of N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide that have improved pharmacological properties. Another area of interest is the use of N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide in combination with other compounds to study the interactions between different neurotransmitter systems in the brain. Finally, there is also interest in the use of N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide as a potential therapeutic agent for the treatment of neurological disorders such as Parkinson's disease.

Scientific Research Applications

N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide has been used in a variety of scientific research applications, including the study of the dopamine transporter (DAT) and its role in the brain. N-[1-[(butylamino)carbonyl]-2-(4-methoxyphenyl)vinyl]-4-iodobenzamide has been shown to bind to the DAT with high affinity, making it a useful tool for studying the transport of dopamine in the brain.